Cas no 946297-30-9 (3-({4-(4-methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol)

• Product Name: 3-({4-(4-methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol
• CAS No: 946297-30-9
• MF: C₁₆H₁₈N₆O₂
• MW: 326.353122234344
• CID: 5907520
• PubChem ID: 16910804
• Update Time: 2025-07-22

3-({4-(4-methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[4-[(4-methoxyphenyl)amino]-2-pteridinyl]amino]-
• 3-[[4-(4-methoxyanilino)pteridin-2-yl]amino]propan-1-ol
• 946297-30-9
• AKOS002329802
• 3-((4-((4-methoxyphenyl)amino)pteridin-2-yl)amino)propan-1-ol
• 3-({4-[(4-methoxyphenyl)amino]pteridin-2-yl}amino)propan-1-ol
• CCG-343053
• F2359-0249
• 3-({4-(4-methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol

• Inchi： 1S/C16H18N6O2/c1-24-12-5-3-11(4-6-12)20-15-13-14(18-9-8-17-13)21-16(22-15)19-7-2-10-23/h3-6,8-9,23H,2,7,10H2,1H3,(H2,18,19,20,21,22)
• InChI Key： GQKDRRBQDVYVFL-UHFFFAOYSA-N
• SMILES： C(O)CCNC1=NC(NC2=CC=C(OC)C=C2)=C2C(=N1)N=CC=N2

Computed Properties

• Exact Mass: 326.14912384g/mol
• Monoisotopic Mass: 326.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 574.8±60.0 °C(Predicted)
• pka: 14.90±0.10(Predicted)

Additional information on 3-({4-(4-methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol

3-({4-(4-Methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol (CAS No. 946297-30-9): An Overview of Its Structure, Properties, and Applications

3-({4-(4-Methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol (CAS No. 946297-30-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound belongs to the class of pteridines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 3-({4-(4-Methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol is characterized by a pteridine core linked to a substituted phenyl group and an amino propanol moiety. The presence of the methoxy group on the phenyl ring and the amino propanol side chain imparts specific chemical and biological properties to this compound. The methoxy group enhances the lipophilicity and stability of the molecule, while the amino propanol moiety provides additional reactivity and solubility.

Recent studies have highlighted the potential of 3-({4-(4-Methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In vitro studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-({4-(4-Methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-({4-(4-Methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The pharmacokinetic profile of 3-({4-(4-Methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol has been extensively studied to evaluate its suitability for clinical use. Initial findings indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a reasonable half-life, making it a suitable candidate for oral administration in therapeutic settings.

To further explore the therapeutic potential of 3-({4-(4-Methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of this compound in treating various conditions, including inflammatory diseases and cancer. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 3-({4-(4-Methoxyphenyl)aminopteridin-2-yl}amino)propan-1-ol (CAS No. 946297-30-9) is a promising compound with a unique chemical structure and a wide range of potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development in medicinal chemistry. As research continues to advance, it is likely that this compound will play an important role in the treatment of various diseases in the future.